![molecular formula C23H23NOS B232083 11-[4-(Dimethylaminomethyl)phenyl]-6,11-dihydrodibenzo[b,e]thiepin-11-ol](/img/structure/B232083.png)
11-[4-(Dimethylaminomethyl)phenyl]-6,11-dihydrodibenzo[b,e]thiepin-11-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
11-[4-(Dimethylaminomethyl)phenyl]-6,11-dihydrodibenzo[b,e]thiepin-11-ol, also known as loxapine, is a tricyclic antipsychotic drug that is used to treat schizophrenia and other psychotic disorders. Loxapine is a potent antagonist of dopamine and serotonin receptors in the brain, which are responsible for regulating mood, behavior, and cognition.
Mechanism of Action
The mechanism of action of 11-[4-(Dimethylaminomethyl)phenyl]-6,11-dihydrodibenzo[b,e]thiepin-11-ol involves its ability to block dopamine and serotonin receptors in the brain. By blocking these receptors, this compound reduces the activity of these neurotransmitter systems, which are involved in regulating mood, behavior, and cognition. Loxapine also has some affinity for other receptors, such as alpha-adrenergic and histamine receptors, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound include its ability to reduce the activity of dopamine and serotonin receptors in the brain, as well as its effects on other neurotransmitter systems. Loxapine has been shown to increase the release of prolactin, which is involved in lactation and reproductive function. Loxapine also has some anticholinergic effects, which can cause dry mouth, blurred vision, and constipation.
Advantages and Limitations for Lab Experiments
One advantage of using 11-[4-(Dimethylaminomethyl)phenyl]-6,11-dihydrodibenzo[b,e]thiepin-11-ol in lab experiments is its well-established mechanism of action and therapeutic effects. Loxapine has been widely studied and its effects on neurotransmitter systems are well understood. However, one limitation of using this compound in lab experiments is its potential for side effects, such as sedation and weight gain. These side effects can make it difficult to interpret the results of experiments and may limit the usefulness of this compound in certain research contexts.
Future Directions
There are several future directions for research on 11-[4-(Dimethylaminomethyl)phenyl]-6,11-dihydrodibenzo[b,e]thiepin-11-ol. One area of interest is the development of new antipsychotic drugs that have fewer side effects than this compound. Another area of interest is the investigation of the long-term effects of antipsychotic drugs on brain function and structure. Finally, there is a need for more research on the role of neurotransmitter systems in psychiatric disorders, which may lead to the development of more effective treatments for schizophrenia and other psychotic disorders.
Conclusion
In conclusion, this compound is a tricyclic antipsychotic drug that has been widely used in scientific research to investigate the mechanisms of action and biochemical and physiological effects of antipsychotic drugs. Loxapine has a well-established mechanism of action and therapeutic effects, but also has potential for side effects that may limit its usefulness in certain research contexts. Future research on this compound may lead to the development of new antipsychotic drugs with fewer side effects and more effective treatments for schizophrenia and other psychotic disorders.
Synthesis Methods
The synthesis of 11-[4-(Dimethylaminomethyl)phenyl]-6,11-dihydrodibenzo[b,e]thiepin-11-ol involves the reaction of 2,6-dimethylphenyl lithium with 1,3-dibromopropane to form 2,6-dimethylphenyl-3-bromopropyl ketone. This compound is then reacted with sodium sulfide to form 2,6-dimethylphenyl-3-(methylthio)propyl ketone. The final step involves the reaction of this compound with 2-chloro-11-(4-dimethylaminomethylphenyl)-6,11-dihydrodibenzo[b,e]thiepin-11-ol to form this compound.
Scientific Research Applications
Loxapine has been widely used in scientific research to investigate the mechanisms of action and biochemical and physiological effects of antipsychotic drugs. Loxapine has been shown to be effective in reducing positive symptoms of schizophrenia, such as hallucinations and delusions, as well as negative symptoms, such as apathy and social withdrawal. Loxapine has also been used in research on the role of dopamine and serotonin receptors in the brain, as well as the effects of antipsychotic drugs on neurotransmitter systems.
Properties
Molecular Formula |
C23H23NOS |
---|---|
Molecular Weight |
361.5 g/mol |
IUPAC Name |
11-[4-[(dimethylamino)methyl]phenyl]-6H-benzo[c][1]benzothiepin-11-ol |
InChI |
InChI=1S/C23H23NOS/c1-24(2)15-17-11-13-19(14-12-17)23(25)20-8-4-3-7-18(20)16-26-22-10-6-5-9-21(22)23/h3-14,25H,15-16H2,1-2H3 |
InChI Key |
DMVZIBMGJAPFSA-UHFFFAOYSA-N |
SMILES |
CN(C)CC1=CC=C(C=C1)C2(C3=CC=CC=C3CSC4=CC=CC=C42)O |
Canonical SMILES |
CN(C)CC1=CC=C(C=C1)C2(C3=CC=CC=C3CSC4=CC=CC=C42)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.